Cas no 2228309-39-3 (2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine
• CAS No: 2228309-39-3
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5979085
• PubChem ID: 165850201
• Update Time: 2025-05-22

2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine
• 2-[1-(5-fluoropyridin-2-yl)cyclopropyl]ethan-1-amine
• 2228309-39-3
• EN300-1816108

• Inchi： 1S/C10H13FN2/c11-8-1-2-9(13-7-8)10(3-4-10)5-6-12/h1-2,7H,3-6,12H2
• InChI Key： ZPKYKMIHVFJKME-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(CCN)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine

Exploring the Properties and Applications of 2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine

The compound 2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine (CAS No. 2228309-39-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising applications in drug design, catalysis, and advanced materials development.

Chemical Structure and Properties

The molecule consists of a cyclopropane ring fused with an ethanamine group, where one of the carbons is substituted with a 5-fluoropyridinyl group. This substitution introduces both electronic and steric effects, making the compound highly reactive under certain conditions. The presence of the fluorine atom in the pyridine ring enhances the molecule's stability and reactivity, as fluorine is known for its strong electronegativity and ability to direct electron density within aromatic systems.

Recent studies have highlighted the importance of such heterocyclic compounds in organic synthesis. The cyclopropane ring, a three-membered carbon ring with significant angle strain, is known for its reactivity in various chemical transformations. This makes cyclopropylethanamines valuable intermediates in the synthesis of complex molecules, including pharmaceutical agents.

Synthesis and Reactivity

The synthesis of 2-1-(5-fluoropyridin-2-yl)cyclopropylethan-1-amine involves a multi-step process that typically begins with the preparation of the 5-fluoropyridine derivative. This is followed by cyclopropanation reactions, which can be achieved through various methods such as Simmons-Smith cyclopropanation or transition metal-catalyzed processes. The final step involves amine functionalization to introduce the ethanamine group.

Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the pyridine-cyclopropane linkage with high precision. These methods not only improve yield but also enhance the stereochemical control over the product.

Applications in Drug Design

The compound has shown promise in drug design due to its ability to act as a bioisostere or a scaffold for medicinal chemistry programs. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have explored its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy.

In addition to its direct biological activity, cyclopropylethanamines are valuable building blocks for constructing larger molecular frameworks. Their ability to undergo further functionalization makes them ideal for iterative processes in drug discovery.

Materials Science Applications

Beyond biology, 5-fluoropyridinylcyclopropylethanamines have found applications in materials science. Their rigid structure and electronic properties make them suitable candidates for use in organic electronics, such as semiconducting polymers or light-emitting diodes (LEDs). Recent research has focused on their role as electron-deficient units in conjugated systems, enhancing charge transport properties.

The fluorine atom's electronegativity contributes to the molecule's electron-withdrawing nature, which is beneficial for applications requiring high electron mobility. This property has led to investigations into their use as components in advanced electronic materials.

Environmental Considerations and Safety

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that cyclopropylethanamines are generally stable under normal conditions but can degrade under specific environmental stressors such as UV light or microbial action. Their biodegradation pathways are an area of active research to ensure their safe use and disposal.

Safety data indicates that this compound should be handled with standard precautions typical for organic chemicals. Proper ventilation and personal protective equipment are recommended during synthesis and handling.

Conclusion

The compound 2-1-(5-fluoropyridin-2-yl)cyclopropylethanamine (CAS No. 2228309-39-3) stands out as a versatile molecule with applications spanning drug design, catalysis, and materials science. Its unique structure offers opportunities for innovation across multiple disciplines while posing manageable safety considerations when handled appropriately.

Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemical science.